Cas no 2383184-07-2 (2-Fluoro-3-iodo-5-methoxybenZaldehyde)

• Product Name: 2-Fluoro-3-iodo-5-methoxybenZaldehyde
• CAS No: 2383184-07-2
• MF: C₈H₆FIO₂
• MW: 280.034918308258
• CID: 6794771
• PubChem ID: 171016647
• Update Time: 2025-07-22

2-Fluoro-3-iodo-5-methoxybenZaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodo-5-methoxybenZaldehyde
• 2383184-07-2
• MFCD34767329

• Inchi： 1S/C8H6FIO2/c1-12-6-2-5(4-11)8(9)7(10)3-6/h2-4H,1H3
• InChI Key： SBQKCGAYCBDEKT-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=O)C=C(C=1)OC)F

Computed Properties

• Exact Mass: 279.93966g/mol
• Monoisotopic Mass: 279.93966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Fluoro-3-iodo-5-methoxybenZaldehyde

Recent Advances in the Synthesis and Applications of 2-Fluoro-3-iodo-5-methoxybenzaldehyde (CAS: 2383184-07-2)

In recent years, the compound 2-Fluoro-3-iodo-5-methoxybenzaldehyde (CAS: 2383184-07-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzaldehyde derivative serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and agrochemicals. The unique electronic and steric properties imparted by the fluorine and iodine substituents make this compound a valuable building block for drug discovery and material science applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2-Fluoro-3-iodo-5-methoxybenzaldehyde in the synthesis of potent kinase inhibitors. Researchers utilized this compound as a key intermediate to introduce halogen atoms into the core structure of the inhibitors, which significantly enhanced their binding affinity and selectivity towards target proteins. The presence of the iodine atom also facilitated further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for high-throughput screening.

Another notable application of 2-Fluoro-3-iodo-5-methoxybenzaldehyde was reported in the field of positron emission tomography (PET) tracer development. A research team at MIT successfully incorporated this compound into the synthesis of a fluorine-18 labeled tracer for imaging neurodegenerative diseases. The methoxy group provided an excellent handle for radiolabeling, while the iodine atom allowed for subsequent structural modifications to optimize pharmacokinetic properties. This work highlights the compound's potential in advancing diagnostic tools for neurological disorders.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 2-Fluoro-3-iodo-5-methoxybenzaldehyde. A 2024 publication in Organic Process Research & Development described a novel continuous flow process that significantly improved the yield and purity of the compound while reducing hazardous waste generation. This technological innovation addresses the growing demand for environmentally friendly synthetic methodologies in pharmaceutical manufacturing.

The biological activity profile of derivatives stemming from 2-Fluoro-3-iodo-5-methoxybenzaldehyde has also been extensively investigated. Several research groups have reported promising antimicrobial and anticancer activities associated with compounds synthesized using this building block. Particularly noteworthy is its incorporation into novel small molecules targeting antibiotic-resistant bacterial strains, representing a potential solution to the global antimicrobial resistance crisis.

Looking forward, the versatility of 2-Fluoro-3-iodo-5-methoxybenzaldehyde continues to inspire innovative applications across multiple disciplines. Its unique combination of reactive sites makes it particularly valuable for fragment-based drug discovery, materials science, and chemical biology probes. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and functional materials.